![molecular formula C22H35N3O B6085882 1-acetyl-N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)-4-piperidinamine](/img/structure/B6085882.png)
1-acetyl-N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)-4-piperidinamine
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Overview
Description
1-acetyl-N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)-4-piperidinamine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly known as Fentanyl, which is a synthetic opioid that is widely used for the treatment of severe pain. Fentanyl is considered to be one of the most potent opioids available and has been associated with a high risk of addiction and overdose. However, in recent years, researchers have been exploring the potential applications of Fentanyl in various scientific fields.
Mechanism of Action
Fentanyl works by binding to specific opioid receptors in the brain and spinal cord, which leads to the inhibition of pain signals. Fentanyl is a highly potent opioid, which means that it can bind to these receptors with a high affinity and produce a strong analgesic effect. However, this also makes Fentanyl highly addictive and can lead to severe side effects.
Biochemical and physiological effects:
Fentanyl has a range of biochemical and physiological effects on the body. The most significant effect of Fentanyl is its analgesic properties, which make it highly effective in treating severe pain. Additionally, Fentanyl can cause respiratory depression, sedation, and euphoria. However, these effects can also lead to addiction and overdose.
Advantages and Limitations for Lab Experiments
Fentanyl has several advantages for use in lab experiments. Its potent analgesic properties make it an ideal candidate for studying pain pathways and developing new pain management therapies. Additionally, Fentanyl's ability to induce sedation and respiratory depression can be useful in studying the effects of opioids on the body. However, the potential for addiction and overdose makes it important to use caution when working with Fentanyl in the lab.
Future Directions
There are several future directions for the study of Fentanyl. One potential application is in the development of new pain management therapies that are less addictive and have fewer side effects. Additionally, researchers are exploring the potential for Fentanyl in the treatment of depression and anxiety disorders. Finally, there is a growing interest in the use of Fentanyl as a tool for studying the opioid system and developing new treatments for opioid addiction.
In conclusion, Fentanyl is a chemical compound that has significant potential for use in various scientific fields. Its potent analgesic properties make it an ideal candidate for the treatment of severe pain, and its ability to induce sedation and respiratory depression can be useful in studying the effects of opioids on the body. However, the potential for addiction and overdose makes it important to use caution when working with Fentanyl in the lab. Further research is needed to explore the potential applications of Fentanyl and develop new therapies that are safe and effective.
Synthesis Methods
The synthesis of Fentanyl involves a complex process that requires specialized equipment and expertise. The most common method used for the synthesis of Fentanyl involves the reaction of N-phenethyl-4-piperidone with aniline, followed by N-methylation and acetylation. This process yields the final product, which is Fentanyl. The synthesis of Fentanyl is a highly regulated process due to the potential for abuse and addiction.
Scientific Research Applications
Fentanyl has been extensively studied for its potential therapeutic applications in various scientific fields. One of the most significant applications of Fentanyl is in the field of pain management. Fentanyl has been found to be highly effective in treating severe pain, including cancer pain. Additionally, Fentanyl has been explored for its potential applications in anesthesia and sedation.
properties
IUPAC Name |
1-[4-[(1-methylpiperidin-3-yl)methyl-(2-phenylethyl)amino]piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H35N3O/c1-19(26)24-15-11-22(12-16-24)25(14-10-20-7-4-3-5-8-20)18-21-9-6-13-23(2)17-21/h3-5,7-8,21-22H,6,9-18H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOKWKTJEKLYASM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)N(CCC2=CC=CC=C2)CC3CCCN(C3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H35N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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